Cas no 135942-98-2 (7-(Bromomethyl)-2-naphthonitrile)

7-(Bromomethyl)-2-naphthonitrile is a versatile brominated naphthalene derivative used as a key intermediate in organic synthesis, particularly in pharmaceutical and materials chemistry. Its reactive bromomethyl group enables efficient functionalization, making it valuable for cross-coupling reactions, nucleophilic substitutions, and polymer modifications. The electron-withdrawing nitrile group enhances its utility in constructing complex aromatic frameworks. This compound exhibits high purity and stability, ensuring consistent performance in demanding synthetic applications. Its well-defined structure allows precise control in the development of advanced materials, agrochemicals, and bioactive molecules. Suitable for laboratory and industrial-scale use, it is handled under standard safety protocols for brominated compounds.
7-(Bromomethyl)-2-naphthonitrile structure
135942-98-2 structure
Product Name:7-(Bromomethyl)-2-naphthonitrile
CAS No:135942-98-2
MF:C12H8BrN
MW:246.102622032166
CID:1094687
PubChem ID:9837748
Update Time:2025-05-27

7-(Bromomethyl)-2-naphthonitrile Chemical and Physical Properties

Names and Identifiers

    • 7-(Bromomethyl)-2-naphthonitrile
    • 7-(bromomethyl)naphthalene-2-carbonitrile
    • 7-Bromomethyl-2-naphthalenecarbonitrile
    • 7-bromomethyl-naphthalene-2-carbonitrile
    • DA-11465
    • VMWIZZARXXSROL-UHFFFAOYSA-N
    • 2-Naphthalenecarbonitrile, 7-(bromomethyl)-
    • SCHEMBL2936479
    • 7-bromomethyl-2-naphthalene carbonitrile
    • DTXSID10431609
    • 7-(bromomethyl)-naphthalene-2-carbonitrile
    • 7-bromomethyl-2-naphthonitrile
    • 135942-98-2
    • Inchi: 1S/C12H8BrN/c13-7-9-1-3-11-4-2-10(8-14)6-12(11)5-9/h1-6H,7H2
    • InChI Key: VMWIZZARXXSROL-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC2C=CC(C#N)=CC=2C=1

Computed Properties

  • Exact Mass: 244.98401g/mol
  • Monoisotopic Mass: 244.98401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 23.8Ų

7-(Bromomethyl)-2-naphthonitrile Pricemore >>

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